9-(4-ethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(4-ethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H19N5O3/c1-3-29-15-9-7-14(8-10-15)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)13-6-4-5-12(2)11-13/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)
• InChI Key: XBWMUOMZHYAMKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=CC(=C4)C
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

9-(4-ethoxyphenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide, also known as ETP-46464, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has shown promising results in various preclinical studies and has the potential to be a valuable addition to the arsenal of drugs used for the treatment of various diseases.

Scientific Research Applications

Synthesis and Structural Characterization

Purine derivatives have been extensively studied for their facile synthesis and structural versatility. For example, Al‐Azmi et al. (2001) detailed the high-yielding synthesis of 6-cyano-9-substituted-9H-purines, showcasing the adaptability of purine scaffolds in generating diverse chemical entities (Al‐Azmi et al., 2001). Similarly, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products highlights the potential of purine analogs in medicinal chemistry, demonstrating significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Chemical Reactions and Mechanisms

The reactivity of purine derivatives with various reagents has been a subject of research, indicating the utility of these compounds in synthesizing more complex structures. For instance, the reactions of 9-aryl-6-cyanopurines with primary amines to yield pyrimido[5,4-d]pyrimidines underline the chemical flexibility and reactivity of the purine core, paving the way for the creation of compounds with potential biological activities (Al‐Azmi & Kumari, 2009).

Biological Activities and Potential Applications

The exploration of purine derivatives for their biological activities has been a focal point of research. Studies have shown that certain purine analogs exhibit antimicrobial, antifungal, and antiviral properties, suggesting their potential as therapeutic agents. For example, Bakkestuen et al. (2005) identified 9-benzylpurines with high antimycobacterial activity, indicating the promise of purine derivatives in treating tuberculosis (Bakkestuen et al., 2005).